Cas no 1261806-88-5 (2-(5-Bromo-2-(difluoromethyl)benzoyl)pyridine)

• Product Name: 2-(5-Bromo-2-(difluoromethyl)benzoyl)pyridine
• CAS No: 1261806-88-5
• MF: C₁₃H₈BrF₂NO
• MW: 312.109529495239
• CID: 4985497
• Update Time: 2025-05-20

2-(5-Bromo-2-(difluoromethyl)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromo-2-(difluoromethyl)benzoyl)pyridine

• Inchi： 1S/C13H8BrF2NO/c14-8-4-5-9(13(15)16)10(7-8)12(18)11-3-1-2-6-17-11/h1-7,13H
• InChI Key： PJPGBUPRPBICCR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)F)=C(C=1)C(C1C=CC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• XLogP3: 3.8
• Topological Polar Surface Area: 30

Additional information on 2-(5-Bromo-2-(difluoromethyl)benzoyl)pyridine

2-(5-Bromo-2-(difluoromethyl)benzoyl)pyridine

The compound CAS No. 1261806-88-5, also known as 2-(5-Bromo-2-(difluoromethyl)benzoyl)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a substituted benzoyl group, making it a valuable tool in the development of novel pharmaceuticals and advanced materials.

Recent studies have highlighted the potential of 2-(5-Bromo-2-(difluoromethyl)benzoyl)pyridine in drug discovery, particularly in the design of kinase inhibitors. The bromine substituent at the 5-position of the benzoyl group plays a crucial role in enhancing the molecule's binding affinity to specific protein targets. Additionally, the difluoromethyl group at the 2-position introduces a level of electronic modulation that further fine-tunes the compound's pharmacokinetic properties.

From a synthetic perspective, the preparation of CAS No. 1261806-88-5 involves a multi-step process that typically begins with the bromination of an aromatic ring, followed by alkylation and cyclization reactions. The use of advanced catalytic systems has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

In terms of physical properties, 2-(5-Bromo-2-(difluoromethyl)benzoyl)pyridine exhibits a high degree of thermal stability, which is advantageous for its use in high-temperature applications. Its solubility profile has also been optimized through careful structural modifications, enabling it to dissolve effectively in both polar and non-polar solvents.

Looking ahead, researchers are exploring the integration of CAS No. 1261806-88-5 into polymer systems to create advanced materials with tailored electronic and mechanical properties. This compound's ability to form stable conjugated systems makes it an ideal candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices.

In conclusion, 2-(5-Bromo-2-(difluoromethyl)benzoyl)pyridine represents a cutting-edge advancement in organic chemistry. Its versatile structure and tunable properties position it as a key player in both academic research and industrial applications. As ongoing studies continue to uncover new potential uses for this compound, its impact on various scientific disciplines is expected to grow significantly.